Cas no 101932-05-2 (Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester)

• Product name: Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester
• CAS No: 101932-05-2
• MF: C₁₈H₂₉NO₃
• MW: 307.427765607834
• CID: 180120
• PubChem ID: 3064011

Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester
• (2-methyl-1-azabicyclo[2.2.2]octan-3-yl) 2-cyclopentyl-2-hydroxy-3-methylbut-3-enoate
• 3-Butynoic acid, 2-cyclopentyl-2-hydroxy-3-methyl-, 2-methyl-3-quinuclidinyl ester
• 2-METHYL-1-AZABICYCLO[2.2.2]OCTAN-3-YL 2-CYCLOPENTYL-2-HYDROXY-3-METHYLBUT-3-ENOATE
• DTXSID70906863
• 2-Methyl-3-quinuclidyl cyclopentyl(isopropenyl)glycolate
• 101932-05-2
• Cyclopentaneglycolic acid, alpha-isopropenyl-, 2-methyl-3-quinuclidinyl ester

• Inchi： InChI=1S/C18H29NO3/c1-12(2)18(21,15-6-4-5-7-15)17(20)22-16-13(3)19-10-8-14(16)9-11-19/h13-16,21H,1,4-11H2,2-3H3
• InChI Key： JXVIPUWMFDEJQZ-UHFFFAOYSA-N
• SMILES： CC(C(C(OC1C2CCN(CC2)C1C)=O)(O)C1CCCC1)=C

Computed Properties

• Exact Mass: 307.21487
• Monoisotopic Mass: 307.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 422.6°Cat760mmHg
• Flash Point: 209.4°C
• Refractive Index: 1.541
• PSA: 49.77
• LogP: 2.44760